Cas no 27294-03-7 (5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid)
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
- HMS2320A10
- AKOS024283254
- BAS 05150785
- DB-107711
- 5-methyl-3-phenyl-1 h-indole-2-carboxylic acid
- 5-Methyl-3-phenyl-1H-indole-2-carboxylicacid
- 27294-03-7
- Oprea1_668637
- MLS000069099
- SCHEMBL3107289
- 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid
- CHEMBL1426576
- SMR000013173
-
- MDL: MFCD03011737
- Inchi: 1S/C16H13NO2/c1-10-7-8-13-12(9-10)14(15(17-13)16(18)19)11-5-3-2-4-6-11/h2-9,17H,1H3,(H,18,19)
- InChI Key: RXFTYAQFRROLFJ-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2C=CC=CC=2)C2C=C(C)C=CC=2N1)=O
Computed Properties
- Exact Mass: 251.094628657g/mol
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 53.1Ų
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM257815-1g |
5-Methyl-3-phenyl-1H-indole-2-carboxylic acid |
27294-03-7 | 95%+ | 1g |
$519 | 2021-08-18 | |
| Chemenu | CM257815-1g |
5-Methyl-3-phenyl-1H-indole-2-carboxylic acid |
27294-03-7 | 95%+ | 1g |
$553 | 2024-07-28 | |
| Fluorochem | 028499-250mg |
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid |
27294-03-7 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 028499-1g |
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid |
27294-03-7 | 1g |
£425.00 | 2022-03-01 | ||
| Fluorochem | 028499-2g |
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid |
27294-03-7 | 2g |
£638.00 | 2022-03-01 |
5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid
Research Brief on 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS: 27294-03-7): Recent Advances and Applications
The compound 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS: 27294-03-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel bioactive molecules, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid serves as a privileged structure for designing inhibitors targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives, achieving nanomolar potency against COX-2 while minimizing off-target effects. These findings underscore its potential as a lead compound for developing next-generation anti-inflammatory drugs.
In the realm of oncology, a recent preprint in BioRxiv revealed that derivatives of 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid exhibit promising antiproliferative activity against triple-negative breast cancer (TNBC) cell lines. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway and inhibit the STAT3 signaling cascade, a critical oncogenic driver in TNBC. The study also reported improved pharmacokinetic profiles of these derivatives, suggesting their suitability for further preclinical development.
From a synthetic chemistry perspective, advances in the preparation of 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid have been reported. A 2024 Organic Letters publication described a novel one-pot synthesis method using palladium-catalyzed C-H activation, which significantly improved the yield (82%) and reduced the environmental impact compared to traditional Fischer indole synthesis routes. This methodological breakthrough could facilitate larger-scale production for research and potential clinical applications.
Emerging applications in infectious disease treatment have also been explored. Research published in the European Journal of Medicinal Chemistry identified 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid derivatives as potent inhibitors of bacterial DNA gyrase, showing particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains. The most active compound in this series displayed a MIC value of 0.5 μg/mL against MRSA, comparable to current frontline antibiotics but with a novel mechanism of action that may circumvent existing resistance pathways.
While these developments are promising, challenges remain in the clinical translation of 5-Methyl-3-phenyl-1H-indole-2-carboxylic acid-based therapeutics. Current research efforts are focused on addressing issues related to metabolic stability, selectivity, and formulation optimization. The compound's versatility as a chemical scaffold continues to inspire innovative drug design strategies, positioning it as a valuable tool in the medicinal chemist's arsenal for tackling diverse disease targets.
27294-03-7 (5-Methyl-3-phenyl-1 H -indole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)